Cas no 1027617-68-0 (2-ethyl-2,5,6,7-tetrahydro-4H-Indazol-4-one)

• Product Name: 2-ethyl-2,5,6,7-tetrahydro-4H-Indazol-4-one
• CAS No: 1027617-68-0
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1096764
• PubChem ID: 68059930
• Update Time: 2025-04-20

2-ethyl-2,5,6,7-tetrahydro-4H-Indazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2,5,6,7-tetrahydro-4H-Indazol-4-one
• SCHEMBL10192403
• 1027617-68-0
• DB-203334

• Inchi： 1S/C9H12N2O/c1-2-11-6-7-8(10-11)4-3-5-9(7)12/h6H,2-5H2,1H3
• InChI Key： LJKVZKZQXCLXFT-UHFFFAOYSA-N
• SMILES： O=C1CCCC2C1=CN(CC)N=2

Computed Properties

• Exact Mass: 164.095
• Monoisotopic Mass: 164.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 0.7